Cas no 641144-16-3 (10-Bromoanthracene-9-boronic acid)

• Product Name: 10-Bromoanthracene-9-boronic acid
• CAS No: 641144-16-3
• Molecular Formula: C₁₄H₁₀BO₂Br
• Molecular Weight: 300.943
• MDL: MFCD06411293
• CID: 68529
• PubChem ID: 24881600

10-Bromoanthracene-9-boronic acid Properties

Names and Identifiers

• 10-Bromoanthracene-9-boronic acid
• (10-bromoanthracen-9-yl)boronic acid
• 10-Bromoanthracen-9-boronic acid
• 9-Bromoanthracen-10-boronic acid
• 9-Bromoanthracene-10-boronic acid
• 641144-16-3
• (10-bromoanthracen-9-yl)boronicacid
• MFCD06411293
• SCHEMBL971772
• AS-32774
• AKOS015835573
• FT-0736689
• DTXSID00584416
• FAVOIVPFJSKYBE-UHFFFAOYSA-N
• AMY22855
• AB25204
• 10-BROMOANTHRACEN-9-YLBORONIC ACID
• DB-073443

• MDL： MFCD06411293
• InChIKey： FAVOIVPFJSKYBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10BBrO2/c16-14-11-7-3-1-5-9(11)13(15(17)18)10-6-2-4-8-12(10)14/h1-8,17-18H
• SMILES： C1=CC2=C(C3=CC=CC=C3C(=C2C=C1)Br)B(O)O

Computed Properties

• Exact Mass: 299.99600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 299.99572g/mol
• Heavy Atom Count: 18
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 2.43530
• PSA: 40.46000
• Refractive Index: 1.744
• Boiling Point: 525.3±42.0 °C at 760 mmHg
• Melting Point: 165-169 °C (lit.)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 271.5±27.9 °C
• Density: 1.6±0.1 g/cm3

10-Bromoanthracene-9-boronic acid Security Information

• Symbol:
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

10-Bromoanthracene-9-boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes